Indoles and derivatives
Indoles and their derivatives are a class of organic compounds that have widespread applications in both industry and research due to their diverse structural properties and biological activities. Indole, with its characteristic five-membered heterocyclic ring containing a nitrogen atom, forms the backbone for numerous bioactive molecules. The introduction of various functional groups into indole leads to a vast array of derivatives, each exhibiting unique chemical and physical properties.
These derivatives find extensive use in pharmaceuticals, where they serve as precursors or directly act as active drug ingredients due to their potential as selective serotonin reuptake inhibitors (SSRIs), antipsychotics, and other therapeutic agents. Additionally, indoles are pivotal in the development of agrochemicals, with many acting as herbicides, fungicides, and insecticides. Their use extends into fragrances, where certain indole derivatives contribute to the complex aroma profiles of perfumes.
The synthetic versatility of indoles and their derivatives makes them attractive for academic research, enabling the exploration of new chemical space and the discovery of novel compounds with potential applications in various fields.

Structure | Chemical Name | CAS | MF |
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Acetyloxindole | 21905-78-2 | C10H9NO2 |
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Basic Yellow 29 | 39279-59-9 | C20H24N3+.Cl- |
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5-Methoxy-1,3-dimethyl-2-indolinone | 116707-99-4 | C11H13NO2 |
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2H-Indol-2-one,3-[(2E)-(3-ethyl-1-methyl-4-piperidinylidene)ethylidene]-1,3-dihydro-7-methoxy-,(3E)-(+)- (9CI) | 149405-98-1 | C19H24N2O2 |
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Pyrrolo[3,2,1-hi]indole,2-(4,5-dihydro-1H-imidazol-2-yl)-1,2,4,5-tetrahydro-2-propyl-, (+)- | 122830-14-2 | C16H21N3 |
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Apaziquone | 114560-48-4 | C15H16N2O4 |
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Molindone hydrochloride | 15622-65-8 | C16H25ClN2O2 |
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1-Acetyl-1H-indole-2,3-dione | 574-17-4 | C10H7NO3 |
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1H-Indole-3,6-dicarboxaldehyde,1-(2,6-dichlorophenyl)-2,3-dihydro-2-oxo-, 3,6-dioxime | 110370-43-9 | C10H7NO2 |
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5-Ethoxy-1,3-dimethyl-2-indolinone | 131057-63-1 | C12H15NO2 |
Related Literature
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Monika Fischler,Alla Sologubenko,Joachim Mayer,Guido Clever,Glenn Burley,Johannes Gierlich,Thomas Carell,Ulrich Simon Chem. Commun., 2008, 169-171
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Soichiro Tottori,Karolis Misiunas,Vahe Tshitoyan,Ulrich F. Keyser Soft Matter, 2021,17, 5131-5136
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Taoyi Chen,Thomas A. Manz RSC Adv., 2019,9, 17072-17092
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Qiaoling Liu,Xiuyun Niu,Yan Zhang,Ying Zhao,Kaixin Xie,Boru Yang,Qing He,Shiyou Lv,Lin Li Nanoscale, 2020,12, 13010-13016
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Xueyan Wu,Jixi Guo,Yangjian Quan,Wei Jia,Dianzeng Jia,Yi Chen,Zuowei Xie J. Mater. Chem. C, 2018,6, 4140-4149
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